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Compound of Interest

Compound Name: Holmium-166

Cat. No.: B1195350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Holmium-166 (¹⁶⁶Ho) is a radionuclide of significant interest in therapeutic nuclear medicine,

primarily due to its favorable decay properties. This technical guide provides an in-depth

overview of the decay characteristics and emissions of ¹⁶⁶Ho, presenting quantitative data in a

structured format, outlining experimental methodologies for its characterization, and visualizing

key processes. This information is crucial for dosimetry calculations, treatment planning, and

the development of novel radiopharmaceuticals.

Core Decay Properties of Holmium-166
Holmium-166 is a beta-emitting radionuclide with a relatively short half-life, making it suitable

for targeted radiotherapy applications. It decays exclusively via beta-minus (β⁻) emission to

stable Erbium-166 (¹⁶⁶Er).[1] The key decay characteristics are summarized in the table below.
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Property Value and Units

Half-life (T₁/₂) 26.824 ± 0.012 hours

Decay Mode 100% Beta-minus (β⁻)

Q-value (β⁻ decay) 1854.7 ± 0.9 keV

Parent Nuclide ¹⁶⁶Ho

Daughter Nuclide ¹⁶⁶Er (stable)

Spin and Parity 0-

Production Methods Neutron activation of ¹⁶⁵Ho, Decay of ¹⁶⁶Dy

Emissions of Holmium-166
The therapeutic efficacy of ¹⁶⁶Ho is primarily attributed to its high-energy beta emissions, which

deliver a cytotoxic radiation dose to targeted tissues. Additionally, it emits gamma rays that are

suitable for imaging and dosimetry.

Beta (β⁻) Emissions
Holmium-166 decays to eight excited states of Erbium-166, as well as directly to its ground

state.[1] The two most probable beta transitions account for approximately 99% of all decays.

The details of the primary beta emissions are provided below.

Beta Transition
Maximum Energy
(Eβmax) [keV]

Average Energy
(Eβavg) [keV]

Branching Ratio
(%)

β₀ 1854.9 ± 0.9 670.3 ± 0.4 49.9 ± 0.8

β₁ 1774.3 ± 0.9 634.9 ± 0.4 48.8 ± 0.8

β₂ 414.9 ± 0.9 122.9 ± 0.3 0.9 ± 0.1

Gamma (γ) and X-ray Emissions
Following beta decay to the excited states of ¹⁶⁶Er, the daughter nucleus de-excites by emitting

gamma rays. The most prominent gamma emission at 80.57 keV is particularly useful for
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SPECT imaging, allowing for post-administration visualization and dosimetry.[2][3] A summary

of the most significant gamma and X-ray emissions is presented below.

Emission Type Energy (keV) Emission Probability (%)

Gamma 80.57 6.7 ± 0.1

Gamma 1379.40 0.9 ± 0.0

Gamma 1581.00 0.2 ± 0.0

Kα₁ X-ray 49.13 3.2 ± 0.1

Kα₂ X-ray 47.55 1.8 ± 0.1

Kβ₁ X-ray 55.76 0.8 ± 0.0

Holmium-166 Decay Scheme
The decay of Holmium-166 to Erbium-166 involves transitions to several energy levels of the

daughter nucleus. The simplified decay scheme below illustrates the primary beta decays and

the subsequent gamma emissions.
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¹⁶⁶Ho (0⁻)
1854.7 keV

¹⁶⁶Er (0⁺)
0 keV

 β⁻ (49.9%)
Emax=1854.9 keV

80.57 keV (2⁺)

 β⁻ (48.8%)
Emax=1774.3 keV

785.9 keV (2⁺)

 β⁻ (0.9%)

1460.0 keV (2⁻)

 β⁻ 

1662.4 keV (2⁺)

 β⁻ 1830.4 keV (1⁻)

265.0 keV (4⁺)

 γ 785.9 keV

 γ 705.3 keV

 γ 1379.4 keV
 γ 1581.8 keV

 γ 1830.4 keV
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¹⁶⁶Ho Production
(e.g., ¹⁶⁵Ho(n,γ)¹⁶⁶Ho)

Radiochemical Purification

Sample Preparation
(Source for Spectrometry)

Gamma Spectrometry
(HPGe Detector)

Beta Spectrometry
(e.g., Si Detector)

Half-life Measurement
(Decay Monitoring)

Gamma Spectrum Analysis
- Energy Calibration

- Efficiency Correction
- Peak Analysis

Beta Spectrum Analysis
- Energy Calibration
- Kurie Plot Analysis

Gamma Emission Data
(Energy, Intensity)

Beta Emission Data
(Emax, Branching Ratio)

Activity vs. Time Analysis

Half-life Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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